Cas no 1313712-46-7 (7-bromo-4-chloro-2,6-dimethyl-thieno3,2-dpyrimidine)

• Product Name: 7-bromo-4-chloro-2,6-dimethyl-thieno3,2-dpyrimidine
• CAS No: 1313712-46-7
• MF: C₈H₆BrClN₂S
• MW: 277.568638324738
• CID: 1028621
• PubChem ID: 57374617
• Update Time: 2025-05-21

7-bromo-4-chloro-2,6-dimethyl-thieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-2,6-dimethylthieno[3,2-d]pyrimidine
• DTXSID10724927
• C8H6BrClN2S
• DB-369508
• 1313712-46-7
• 7-Bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine
• G11941
• CS-0444352
• 7-bromo-4-chloro-2,6-dimethyl-thieno3,2-dpyrimidine

• Inchi： 1S/C8H6BrClN2S/c1-3-5(9)6-7(13-3)8(10)12-4(2)11-6/h1-2H3
• InChI Key： HKPPIBGQTOOCQT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC2C(=NC(C)=NC=21)Cl

Computed Properties

• Exact Mass: 275.91236g/mol
• Monoisotopic Mass: 275.91236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-bromo-4-chloro-2,6-dimethyl-thieno3,2-dpyrimidine

Introduction to 7-bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine (CAS No. 1313712-46-7)

7-bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine, identified by its CAS number 1313712-46-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of bromo and chloro substituents, along with the dimethyl groups, enhances its utility as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of thieno[3,2-d]pyrimidine incorporates both thiophene and pyrimidine rings, which are interconnected through a fused system. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery. The bromo and chloro atoms serve as reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct biaryl or heteroaryl systems.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 7-bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine has emerged as a valuable building block in this endeavor. Its incorporation into drug-like molecules has shown promise in modulating kinases and other enzymes involved in cancer progression. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and metastasis.

One of the most compelling aspects of 7-bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine is its potential to serve as a precursor for the synthesis of kinase inhibitors with improved pharmacokinetic profiles. By leveraging its reactive sites for further derivatization, chemists have been able to generate libraries of compounds that exhibit enhanced selectivity and potency. This approach aligns with the growing emphasis on structure-based drug design, where the three-dimensional structure of target proteins is exploited to optimize binding interactions.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Thienopyrimidines, in particular, have demonstrated efficacy across a range of therapeutic areas. The bromo and chloro substituents on 7-bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine facilitate the introduction of diverse functional groups, enabling the creation of molecules with tailored biological activities. This flexibility has been instrumental in designing compounds that can interact with biological targets in novel ways.

Recent studies have highlighted the role of thienopyrimidine derivatives in addressing unmet medical needs. For example, researchers have reported on the development of small molecules based on this scaffold that exhibit inhibitory effects on vascular endothelial growth factor receptors (VEGFRs), which are implicated in angiogenesis and tumor vascularization. The ability to modify key positions on the thieno[3,2-d]pyrimidine core allows for fine-tuning of pharmacological properties, leading to compounds with improved therapeutic potential.

The synthesis of 7-bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine itself is a testament to the advancements in organic synthesis methodologies. Modern techniques enable the efficient construction of complex heterocyclic systems with high yields and purity. This accessibility has democratized the exploration of thienopyrimidine derivatives for academic and industrial researchers alike.

In conclusion,7-bromo-4-chloro-2,6-dimethyl-thieno[3,2-d]pyrimidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,thienopyrimidines like this compound will undoubtedly play a pivotal role in shaping the future of medicine.